Ensaculin
Ensaculin
Brand Name:
Vulcanchem
CAS No.:
155773-59-4
VCID:
VC21088818
InChI:
InChI=1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3
SMILES:
CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C
Molecular Formula:
C26H32N2O5
Molecular Weight:
452.5 g/mol
Ensaculin
CAS No.: 155773-59-4
Cat. No.: VC21088818
Molecular Formula: C26H32N2O5
Molecular Weight: 452.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155773-59-4 |
|---|---|
| Molecular Formula | C26H32N2O5 |
| Molecular Weight | 452.5 g/mol |
| IUPAC Name | 7-methoxy-6-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-3,4-dimethylchromen-2-one |
| Standard InChI | InChI=1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3 |
| Standard InChI Key | FQELZLMTAPJJOL-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C |
| Canonical SMILES | CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C |
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